Cas no 355151-85-8 (Adenosine, 2-[(4-hydroxybutyl)thio]-)

• Product Name: Adenosine, 2-[(4-hydroxybutyl)thio]-
• CAS No: 355151-85-8
• MF: C₁₄H₂₁N₅O₅S
• MW: 371.412041425705
• CID: 1471006
• Update Time: 2024-08-23

Adenosine, 2-[(4-hydroxybutyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2-[(4-hydroxybutyl)thio]-
• Adenosine, 2-[(4-hydroxybutyl)thio]- (9CI)

• Inchi： 1S/C14H21N5O5S/c15-11-8-12(18-14(17-11)25-4-2-1-3-20)19(6-16-8)13-10(23)9(22)7(5-21)24-13/h6-7,9-10,13,20-23H,1-5H2,(H2,15,17,18)/t7-,9-,10-,13-/m1/s1
• InChI Key： ZKHYXHYSMLCLLO-QYVSTXNMSA-N
• SMILES： OC[C@H]1O[C@@H](N2C3C(=C(N=C(SCCCCO)N=3)N)N=C2)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 371.12653

Experimental Properties

• Density: 1.81±0.1 g/cm3(Predicted)
• Melting Point: 88-90 °C
• Boiling Point: 784.2±70.0 °C(Predicted)
• PSA: 159.77
• pka: 13.08±0.70(Predicted)